Cas no 5641-33-8 (azepan-1-yl[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone)

• Product Name: azepan-1-yl[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• CAS No: 5641-33-8
• MF: C₂₀H₁₈F₄N₄O
• MW: 406.376738071442
• CID: 1598936
• PubChem ID: 1110959
• Update Time: 2025-04-21

azepan-1-yl[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone Chemical and Physical Properties

Names and Identifiers

• azepan-1-yl[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• methanone, [5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl](hexahydro-1H-azepin-1-yl)-
• azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• AKOS000560579
• ST50005925
• STK342870
• ZPRMVXIWDAGRNB-UHFFFAOYSA-N
• CCG-287149
• 5641-33-8
• SCHEMBL1718534
• DTXSID50360424
• 2-(1-azepanylcarbonyl)-5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C20H18F4N4O/c21-14-7-5-13(6-8-14)15-11-17(20(22,23)24)28-18(25-15)12-16(26-28)19(29)27-9-3-1-2-4-10-27/h5-8,11-12H,1-4,9-10H2
• InChI Key： ZPRMVXIWDAGRNB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(=CC=2)F)=NC2=CC(C(N3CCCCCC3)=O)=NN21)(F)F

Computed Properties

• Exact Mass: 406.14184
• Monoisotopic Mass: 406.141674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• PSA: 50.5
• LogP: 4